![molecular formula C15H31Cl2FN2 B1485014 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride CAS No. 2097971-35-0](/img/structure/B1485014.png)
1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride
Overview
Description
1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride is a chemical compound with the molecular formula C15H31Cl2FN2. Its molecular weight is 329.3 g/mol. It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been the focus of recent research. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group .
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Biological Evaluation : A study detailed the synthesis, characterization (including X-ray diffraction studies), and biological evaluation of a related tert-butyl piperazine derivative. This compound exhibited moderate antibacterial and anthelmintic activity, illustrating the potential pharmaceutical applications of such compounds (Sanjeevarayappa et al., 2015).
Potential Pharmaceutical Applications
Antimicrobial Studies : Research into amide derivatives of quinolone incorporating piperazine units showed antibacterial activity against various strains, highlighting the relevance of piperazine derivatives in developing antimicrobial agents (Patel, Patel, & Chauhan, 2007).
Antipsychotic Potential : Conformationally constrained butyrophenones with piperazine components were investigated for their affinity to dopamine and serotonin receptors, showing potential as antipsychotic drugs (Raviña et al., 2000).
Biochemical Research
- Ca2+ Blocker Evaluation : A study evaluated a synthesized Ca2+ blocker's effects on free fatty acid liberation in ischemic brain in rats, demonstrating the utility of such compounds in neurological research (Kanazawa et al., 1986).
properties
IUPAC Name |
1-[(4-tert-butyl-1-fluorocyclohexyl)methyl]piperazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29FN2.2ClH/c1-14(2,3)13-4-6-15(16,7-5-13)12-18-10-8-17-9-11-18;;/h13,17H,4-12H2,1-3H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLCGJZGTGLQEQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)(CN2CCNCC2)F.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H31Cl2FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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